Cas no 2290996-29-9 (rac-tert-butyl (3R,4R)-3-(1-ethyl-1H-pyrazol-4-yl)oxy-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4R)-3-(1-ethyl-1H-pyrazol-4-yl)oxy-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2290996-29-9
• MF: C₁₄H₂₃N₃O₄
• MW: 297.350123643875
• CID: 5674044
• PubChem ID: 165768174
• Update Time: 2025-10-29

rac-tert-butyl (3R,4R)-3-(1-ethyl-1H-pyrazol-4-yl)oxy-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2290996-29-9
• EN300-26665629
• rac-tert-butyl (3R,4R)-3-[(1-ethyl-1H-pyrazol-4-yl)oxy]-4-hydroxypyrrolidine-1-carboxylate
• rac-tert-butyl (3R,4R)-3-(1-ethyl-1H-pyrazol-4-yl)oxy-4-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C14H23N3O4/c1-5-17-7-10(6-15-17)20-12-9-16(8-11(12)18)13(19)21-14(2,3)4/h6-7,11-12,18H,5,8-9H2,1-4H3/t11-,12-/m1/s1
• InChI Key： VGTFBSDUIQOAJM-VXGBXAGGSA-N
• SMILES： O(C1C=NN(CC)C=1)[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1O

Computed Properties

• Exact Mass: 297.16885622g/mol
• Monoisotopic Mass: 297.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76.8Ų

Additional information on rac-tert-butyl (3R,4R)-3-(1-ethyl-1H-pyrazol-4-yl)oxy-4-hydroxypyrrolidine-1-carboxylate

Comprehensive Analysis of rac-tert-butyl (3R,4R)-3-(1-ethyl-1H-pyrazol-4-yl)oxy-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2290996-29-9)

The compound rac-tert-butyl (3R,4R)-3-(1-ethyl-1H-pyrazol-4-yl)oxy-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2290996-29-9) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl group, pyrazole ring, and hydroxypyrrolidine moiety, make it a versatile intermediate for drug discovery. Researchers are increasingly interested in this compound due to its role in modulating biological targets, particularly in central nervous system (CNS) disorders and anti-inflammatory applications.

Recent trends in AI-driven drug discovery have highlighted the importance of chiral building blocks like rac-tert-butyl (3R,4R)-3-(1-ethyl-1H-pyrazol-4-yl)oxy-4-hydroxypyrrolidine-1-carboxylate. Computational models predict its utility in designing G-protein-coupled receptor (GPCR) modulators, a hot topic in 2024 pharmaceutical research. The compound's CAS No. 2290996-29-9 is frequently searched in chemical databases alongside queries about stereoselective synthesis and pyrrolidine-based scaffolds, reflecting its growing relevance.

From a synthetic chemistry perspective, the tert-butyloxycarbonyl (Boc) protecting group in this molecule enables selective functionalization—a key advantage for parallel synthesis workflows. The 1-ethyl-1H-pyrazol-4-yl substituent introduces hydrogen-bonding capabilities, which is crucial for optimizing drug-target interactions. These features align with current industry demands for fragment-based drug design (FBDD), where researchers actively seek structurally diverse intermediates.

Analytical characterization of CAS 2290996-29-9 typically involves HPLC chiral separation to resolve its enantiomers, a process gaining attention due to advancements in supercritical fluid chromatography (SFC). The 4-hydroxypyrrolidine core exhibits interesting conformational dynamics, as evidenced by NMR spectroscopy studies—a subject of multiple recent publications on molecular rigidity in medicinal chemistry.

Environmental and regulatory considerations for this compound are favorable, with no reported ecotoxicity concerns. Its stability under GLP conditions makes it suitable for preclinical development, addressing the pharmaceutical industry's need for green chemistry solutions. Patent databases show increasing applications of rac-tert-butyl (3R,4R)-3-(1-ethyl-1H-pyrazol-4-yl)oxy-4-hydroxypyrrolidine-1-carboxylate in biodegradable polymer formulations, expanding its utility beyond traditional drug discovery.

Supply chain data indicates rising global demand for CAS 2290996-29-9, particularly from contract research organizations (CROs) specializing in kinase inhibitor development. The compound's logP value (predicted ~1.8) suggests favorable blood-brain barrier permeability, explaining its popularity in neurodegenerative disease research programs. These properties position it as a valuable asset for combinatorial chemistry libraries.

Future research directions may explore the compound's potential in PROTAC technology, where its hydrogen bond donors/acceptors could facilitate ternary complex formation. The pyrazole-oxygen linkage presents opportunities for click chemistry applications, aligning with trends in bioorthogonal reactions. As the pharmaceutical industry shifts toward continuous manufacturing, the scalable synthesis of rac-tert-butyl (3R,4R)-3-(1-ethyl-1H-pyrazol-4-yl)oxy-4-hydroxypyrrolidine-1-carboxylate will likely gain further attention.